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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

Audience: Researchers, scientists, and drug development professionals in the field of cryo-
electron microscopy (cryo-EM).

Introduction: Topaz is a deep learning-based particle picking tool integrated into CryoSPARC
that significantly improves the accuracy and efficiency of particle selection from cryo-EM
micrographs. This document provides a detailed protocol for training a Topaz model within the
CryoSPARC environment, enabling users to leverage this powerful tool for their structural
biology research.

Experimental Protocols

The general workflow for training a Topaz model involves preparing a set of labeled particles
(either through manual picking or from a previous picking job), using these patrticles to train the
model, and then using the trained model to pick particles from the entire dataset.

Protocol 1: Topaz Model Training
This protocol outlines the standard procedure for training a Topaz model using the Topaz Train
job in CryoSPARC.

1. Data Preprocessing:

o Ensure that your micrographs have been motion-corrected and their contrast transfer
function (CTF) has been estimated. This is a standard prerequisite for any particle picking
routine in CryoSPARC.
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. Particle Pick Annotation:
Provide a set of particle picks as training data. These can be obtained from:

o Manual Picking: Use the Manual Picker job in CryoSPARC to select particles from a
representative subset of your micrographs. It is recommended to pick from at least 10-20
micrographs to provide the model with sufficient training examples.[1]

o Previous Picking Jobs: The output of other particle picking jobs (e.g., Blob Picker,
Template Picker) can be curated and used as input.

o 2D Classification: Particles from good 2D classes obtained from a preliminary round of
picking can serve as a high-quality training set.[2]

. Launching the Topaz Train Job:
Navigate to the Job Builder in CryoSPARC and select the Topaz Train job.[3]
Inputs:
o Connect the micrographs output from your CTF estimation job.[2]
o Connect the particles output from your manual picking or curated particle set job.[2]
Parameters:

o Specify the Path to Topaz Executable.[3][4] This path needs to be correctly configured to
ensure CryoSPARC can run Topaz.

o Adjust the training parameters as detailed in Table 1. A good starting point for many
datasets is to use the default parameters.

. Monitoring and Evaluating Training:
Once the job is launched, CryoSPARC will begin the Topaz training process.

Upon completion, the job will output a trained topaz_model and a plot of the training
precision over epochs.[4]
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o Awell-performing model will show a steady increase in precision on the test set over epochs.
[4] If the precision plateaus or starts to decrease, it may indicate overfitting, but CryoSPARC
automatically outputs the model from the epoch with the highest precision.[4]

Protocol 2: Topaz Model Cross-Validation

For optimizing a specific training parameter, the Topaz Cross Validation job can be utilized.
This job runs multiple training jobs while varying a chosen parameter to identify its optimal
value.[4]

1. Job Setup:

e Select the Topaz Cross Validation job in the Job Builder.

e Provide the same micrographs and particle inputs as the Topaz Train job.

2. Parameter Optimization:

¢ In the parameters section, select the Parameter to Optimize (e.g., Learning Rate).

» Define the Initial Value, Value to Increment Parameter by, and the Number of Cross
Validation Folds. This will determine the range and number of values to be tested.[4]

3. Execution and Output:

e The job will run multiple training instances and identify the parameter value that yields the
best performance.

« It will then use this optimal parameter to perform a final training run and output a trained
topaz_model.[4]

Data Presentation

The following table summarizes the key parameters for the Topaz Train job in CryoSPARC.
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Parameter

Description

Recommended Starting
Value

Path to Topaz Executable

The absolute path to the Topaz
executable file.

System-dependent; must be

configured correctly.

Downsampling Factor

Factor by which to
downsample micrographs. This
reduces memory usage and

can improve performance.[4]

8 (for ~1 A/pixel data).
Increase for larger particles,

decrease for smaller particles.

[1]

Learning Rate

Determines the step size at
each iteration while moving
toward a minimum of a loss

function.[4]

0.0001

Minibatch Size

The number of training
examples utilized in one
iteration. Smaller values can
improve accuracy but increase

training time.[4]

128

Number of Epochs

The number of times the entire
training dataset is passed
forward and backward through

the neural network.[4]

10

Epoch Size

The number of updates that

occur in each epoch.[4]

5000

Train-Test Split

The fraction of the data to be
used for testing the model's

performance.[4]

0.1

Expected Number of Particles

An estimate of the number of

particles per micrograph.

A reasonable estimate based
on visual inspection of

micrographs.

Number of Parallel Threads

The number of CPU threads to

use for preprocessing.

At least 4, as preprocessing
can be a bottleneck.[4][5]
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Mandatory Visualization

The following diagrams illustrate the workflow for training and using a Topaz model in
CryoSPARC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Training a Topaz
Model in CryoSPARC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#protocol-for-training-a-topaz-model-in-
cryosparc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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